Europium nitride
Overview
Description
Europium nitride (EuN) is a compound of europium and nitrogen with interesting properties that make it a subject of research in materials science. Europium nitride has been identified as a novel diluted magnetic semiconductor, exhibiting semiconducting behavior and containing Eu in a mix of 2+ and 3+ charge states, which is significant for applications in spintronics and advanced electronic devices (Do Le Binh et al., 2013).
Synthesis Analysis
Europium nitride is synthesized through various methods, including solvothermal synthesis, which allows for the controlled growth of EuN nanoparticles. The synthesis conditions, such as temperature and pressure, significantly influence the final product's properties. The synthesis of europium-doped graphitic carbon nitride, for instance, demonstrates the adaptability of europium compounds for enhancing photocatalytic activities (Dongdong Xu et al., 2013).
Molecular Structure Analysis
The structure of europium nitride and its doped compounds often involves complex interactions between europium ions and the nitrogen-containing lattice. Studies on europium-doped materials, such as europium-doped SrAlSiN3, reveal insights into the molecular arrangements that contribute to the unique luminescent and magnetic properties of these compounds (Tomoaki Watanabe et al., 2012).
Chemical Reactions and Properties
Europium nitride participates in various chemical reactions, influenced by its oxidation state and the surrounding chemical environment. The compound's ability to form stable complexes with different ligands, as demonstrated in europium triple-decker complexes, is crucial for its applications in catalysis and materials science (Guifen Lu et al., 2015).
Physical Properties Analysis
The physical properties of europium nitride, including its magnetic and luminescent behavior, are of significant interest. For example, europium nitride exhibits ferromagnetism at certain Eu2+ concentrations, making it a potential material for magnetic devices (Do Le Binh et al., 2013).
Chemical Properties Analysis
The chemical properties of europium nitride, such as its reactivity and interaction with other substances, play a crucial role in its applications. The incorporation of europium ions into various host matrices can lead to enhanced photoluminescence and magnetic properties, highlighting the versatility of europium nitride in functional material design (Jing Lin et al., 2016).
Scientific Research Applications
Luminescent Materials : EuN is used as an activator for nitride luminescent materials. It has been synthesized via direct nitridation in an ammonia atmosphere and is found to be mononitride with a NaCl structure. Oxygen dissolution into the lattice of EuN was observed, which did not form a secondary oxide phase (Suehiro et al., 2005).
Diluted Magnetic Semiconductor : Europium nitride exhibits semiconducting properties and contains nonmagnetic Eu3+ ions. Substoichiometric EuN demonstrates ferromagnetic behavior at certain concentrations of Eu2+, making it a novel diluted magnetic semiconductor (Do Le Binh et al., 2013).
Photocatalytic Applications : Europium-doped graphitic carbon nitride shows enhanced photocatalytic activity. The doping of europium into this material improves its performance in degrading pollutants like methylene blue (Xu et al., 2013).
Tunable Luminescence : Europium-doped yttrium–silicon–oxide–nitride phosphors exhibit blue-to-orange tunable luminescence. This characteristic is valuable for applications in light-emitting devices (Hu-Cheng et al., 2008).
Recovery of Precious Metals : Europium can be recovered from waste materials, such as spent fluorescent lamp phosphors, using graphitic carbon nitride and bacteria. This process presents a sustainable method for recovering precious rare earth elements (Arunraj et al., 2021).
Luminescence in Ceramics : Europium-doped ceramics like Ca-α-SiAlON display luminescent properties, making them suitable as phosphors with good thermal and chemical stabilities (Xie et al., 2004).
LED Applications : Europium-doped gallium nitride (GaN:Eu) is investigated as a material for red light-emitting diodes (LEDs). This research includes understanding how europium ions behave under intense excitation conditions (Mitchell et al., 2013).
Textile Dye Removal : Europium-doped graphitic carbon nitride has been shown to be effective in removing textile dyes from water, demonstrating its potential as an environmental cleaning agent (Sarkar et al., 2020).
Safety And Hazards
Europium nitride should be handled with care. Avoid dust formation. Avoid breathing mist, gas or vapors. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak .
Future Directions
The Europium Nitride market is expected to grow persistently, driven by strategic initiatives and technological advancements . The synthesized europium (III) complexes were utilized in optoelectrical devices and semiconductors . The Europium Nitride market is marked by a dynamic and rapidly changing competitive landscape. A multitude of players, spanning from well-established industry leaders to pioneering startups, compete for market share and supremacy .
properties
IUPAC Name |
azanylidyneeuropium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Eu.N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PSBUJOCDKOWAGJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
N#[Eu] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
EuN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.971 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Europium nitride | |
CAS RN |
12020-58-5 |
Source
|
| Record name | Europium nitride (EuN) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=12020-58-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Europium nitride (EuN) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012020585 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Europium nitride (EuN) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Europium nitride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.496 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Citations
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